Cas no 2171835-94-0 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid)
3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid
- 2171835-94-0
- 3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid
- EN300-1485019
-
- Inchi: 1S/C27H32N2O6/c1-26(2,24(31)32)16-28-23(30)27(11-13-34-14-12-27)17-29-25(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
- InChI Key: YCGOGACULRGGMK-UHFFFAOYSA-N
- SMILES: O1CCC(C(NCC(C(=O)O)(C)C)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 114Ų
3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1485019-1.0g |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1485019-50mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-100mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-250mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-500mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-1000mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-2500mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-5000mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1485019-10000mg |
3-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2,2-dimethylpropanoic acid |
2171835-94-0 | 10000mg |
$14487.0 | 2023-09-28 |
3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid
Introduction to 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid (CAS No. 2171835-94-0)
3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid, identified by its CAS number 2171835-94-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked through a methoxycarbonyl group and an amino-substituted tetrahydropyran ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular recognition.
The fluorenyl moiety, a well-known component in medicinal chemistry, is renowned for its rigidity and electronic properties, which can influence the binding affinity and metabolic stability of drug candidates. In contrast, the tetrahydropyran ring introduces a flexible yet stable scaffold that can enhance solubility and bioavailability. The combination of these structural elements makes this compound a promising candidate for further exploration in the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between this compound and biological targets, such as enzymes and receptors. This has laid the groundwork for designing derivatives with improved pharmacological profiles.
The methoxycarbonyl group attached to the fluorenyl ring not only serves as a protecting group during synthetic transformations but also contributes to the overall polarity of the molecule. This feature is particularly advantageous when designing drugs that need to traverse biological membranes or interact with polar binding sites. Additionally, the formamido functionality provides a site for further chemical modification, allowing for the creation of libraries of analogs with tailored properties.
In vitro studies have begun to elucidate the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing small-molecule modulators of inflammation as therapeutic strategies for conditions such as arthritis and autoimmune disorders.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reactive intermediates, including the installation of the fluorenylmethoxycarbonyl group and the formation of the tetrahydropyran ring. Each step has been optimized to ensure high yields and purity, which are critical for subsequent biological evaluation.
The role of fluorene derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied due to their fluorescence properties, which make them valuable tools in diagnostic imaging and biosensors. Beyond their spectroscopic applications, fluorene-based molecules have shown promise as building blocks for drug candidates targeting various diseases.
The tetrahydropyran ring is another structural feature that has been extensively explored in medicinal chemistry. Its ability to adopt multiple conformations while maintaining steric stability makes it an ideal scaffold for designing molecules that can fit into complex binding pockets. This flexibility is particularly important when targeting enzymes with large active sites or when seeking to mimic natural substrates.
As research continues to uncover new biological pathways and therapeutic targets, compounds like 3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid (CAS No. 2171835-94-0) will play an increasingly important role in drug discovery efforts. The combination of structural complexity and functional diversity makes this molecule a rich source of inspiration for chemists and biologists alike.
The development of novel synthetic methodologies is also driving innovation in this field. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures that were previously inaccessible. These advances are not only accelerating the discovery process but also expanding the toolkit available to synthetic chemists.
Future studies will likely focus on exploring analogs of this compound with modified side chains or additional functional groups. By systematically varying these components, researchers can fine-tune key properties such as potency, selectivity, and pharmacokinetic behavior. Such efforts are essential for translating promising leads into viable drug candidates.
The integration of computational tools with experimental data is another area where significant progress has been made recently. Machine learning algorithms can predict molecular properties based on structural features, allowing researchers to prioritize compounds for further testing. This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods.
The versatility of fluorene derivatives extends beyond their applications in pharmaceuticals; they are also used in materials science due to their excellent photophysical properties. For instance, fluorene-based polymers are employed in organic light-emitting diodes (OLEDs) due to their high charge-carrier mobility and thermal stability.
The tetrahydropyran ring, while commonly associated with biological molecules, has also found utility in polymer chemistry as a monomer unit that imparts flexibility and biodegradability to synthetic materials. This dual role underscores the broad applicability of heterocyclic compounds across multiple scientific disciplines.
In conclusion,3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid (CAS No. 2171835-94-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics or advanced materials. Its unique combination of functional groups offers numerous opportunities for further exploration both in academia and industry settings.
2171835-94-0 (3-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2,2-dimethylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)